Cas no 20320-16-5 (1H-1,2,3-Triazole, 1-(4-chlorophenyl)-)

• Product Name: 1H-1,2,3-Triazole, 1-(4-chlorophenyl)-
• CAS No: 20320-16-5
• MF: C₈H₆ClN₃
• MW: 179.606339931488
• CID: 1392715
• PubChem ID: 13106105
• Update Time: 2025-04-20

1H-1,2,3-Triazole, 1-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 1-(4-chlorophenyl)-
• 1-(4-chlorophenyl)triazole
• BDBM50554494
• 10.14272/XFKWCLGRWPWSMD-UHFFFAOYSA-N.2
• CHEMBL4764760
• doi:10.14272/XFKWCLGRWPWSMD-UHFFFAOYSA-N.1
• doi:10.14272/XFKWCLGRWPWSMD-UHFFFAOYSA-N
• doi:10.14272/XFKWCLGRWPWSMD-UHFFFAOYSA-N.2
• 20320-16-5
• 10.14272/XFKWCLGRWPWSMD-UHFFFAOYSA-N
• SCHEMBL11102521
• DTXSID40518290
• 1-(4-Chlorophenyl)-1H-1,2,3-triazole
• 10.14272/XFKWCLGRWPWSMD-UHFFFAOYSA-N.1

• Inchi： 1S/C8H6ClN3/c9-7-1-3-8(4-2-7)12-6-5-10-11-12/h1-6H
• InChI Key： XFKWCLGRWPWSMD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=CN=N1

Computed Properties

• Exact Mass: 179.02518
• Monoisotopic Mass: 179.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles